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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186 Get Quote

Essential Safety and Handling Guide for 4-
(Bromomethyl)heptane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Bromomethyl)heptane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Hazard Identification and Classification
4-(Bromomethyl)heptane is a chemical compound that requires careful handling due to its

hazardous properties. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), it is classified as follows:

Flammable Liquid: It is a flammable liquid and vapor.[1]

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Harmful if Swallowed: Some sources also indicate it is harmful if swallowed.[2]

Signal Word: Warning[1] or Danger[3]
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Quantitative Safety Data
A summary of the key quantitative safety and physical property data for 4-
(Bromomethyl)heptane is provided in the table below.

Property Value Source

Molecular Formula C8H17Br [1]

Molecular Weight 193.12 g/mol [1]

Physical Form
Pale-yellow to Yellow-brown

Liquid
[3]

Storage Temperature 2-8°C or Room Temperature [3][4]

Purity Typically ≥95% [2][3]

Operational Plan: Safe Handling of 4-
(Bromomethyl)heptane
A systematic approach is crucial when working with 4-(Bromomethyl)heptane. The following

step-by-step plan outlines the procedures for preparation, handling, and post-experiment

actions.

Preparation and Engineering Controls
Ventilation: Always handle 4-(Bromomethyl)heptane in a properly functioning chemical

fume hood to prevent the generation of vapor or mist. Ensure adequate local exhaust

ventilation.

Safety Equipment: Before starting work, ensure that a safety shower and an eye wash

station are readily accessible.

Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and

other ignition sources. Use explosion-proof equipment. No smoking is permitted in the

handling area.
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Required Personal Protective Equipment (PPE)
The minimum required PPE for handling 4-(Bromomethyl)heptane includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

Hand Protection: Wear chemical-resistant gloves. Nitrile rubber gloves are a common

choice, but it is essential to check the manufacturer's glove compatibility chart for the specific

chemical and breakthrough time.[5][6][7] If gloves become contaminated, they should be

replaced immediately.[6]

Body Protection: A fully-buttoned lab coat or chemical-resistant coveralls should be worn.[6]

[8]

Respiratory Protection: If there is a risk of inhalation and ventilation is inadequate, a gas

mask or a NIOSH-approved respirator should be used.[9] Personnel must be trained and fit-

tested for respirator use.[6]

Handling Procedure
Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Static Discharge: Take precautionary measures against static discharge.[10] Ground and

bond containers and receiving equipment.[10]

Handling Tools: Use non-sparking tools.[10]

Personal Hygiene: Wash hands and face thoroughly after handling the chemical. Do not eat,

drink, or smoke in the work area.[2]

Storage
Container: Keep the container tightly closed.[10]

Location: Store in a cool, dry, and well-ventilated place.[10][6] Store away from direct

sunlight.[6]
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Incompatibilities: Store away from incompatible materials such as strong oxidizers, acids

(especially nitric acid), bases, halogens, metallic salts, fluorides, and perchlorates.[6]

Emergency and Disposal Plans
First Aid Measures
Immediate action is critical in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the

person is not breathing, provide artificial respiration. Seek medical attention if you feel

unwell.

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with

plenty of water for at least 15 minutes. If skin irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with plenty of water for several minutes, also under the

eyelids. If wearing contact lenses, remove them if it is easy to do so and continue rinsing. If

eye irritation persists, get medical attention.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[11] Immediately call a

poison center or doctor.[2][11]

Spill Response Plan
In the event of a spill, follow these procedures:

Small Spills (within a fume hood):

Alert others in the vicinity.[12]

Ensure you are wearing the appropriate PPE.[12]

Turn off all ignition sources.[13]

Contain the spill by covering it with an inert absorbent material such as vermiculite, sand,

or commercial spill absorbent.[6][12]
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For bromomethyl compounds, a 5-10% solution of sodium thiosulfate or a 10% solution of

sodium bicarbonate can be carefully poured over the absorbent material to neutralize the

chemical.[12]

Allow for sufficient contact time (e.g., 20 minutes).[12]

Carefully collect the absorbed and neutralized material using a brush and scoop and place

it into a heavy-duty plastic bag or a sealable, airtight, compatible waste container.[6][12]

[13]

Wipe the spill area with the neutralizing solution, followed by soap and water.[12]

Large Spills (outside a fume hood):

Immediately evacuate and secure the area.[6]

Shut off all ignition sources.[14]

Call emergency services or the institution's environmental health and safety (EH&S) office.

[6]

Do not attempt to clean up a large spill unless you are trained and equipped to do so.[6]

Disposal Plan
All waste containing 4-(Bromomethyl)heptane must be treated as hazardous waste.

Waste Collection: Collect waste in a clearly labeled, sealable, and compatible container.[6] A

completed hazardous waste label should be attached as soon as waste is added.[6]

Contaminated Materials: All contaminated materials, including absorbent pads, gloves, and

disposable PPE, must be placed in a designated hazardous waste container.[6][15]

Disposal Procedure: Entrust the disposal to a licensed waste disposal company. Follow all

local, state, and federal regulations for hazardous waste disposal.[16] Do not dispose of it in

the regular trash or down the drain.
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Workflow for Safe Handling of 4-
(Bromomethyl)heptane
The following diagram illustrates the logical workflow for the safe handling of 4-
(Bromomethyl)heptane, from preparation to disposal.
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Caption: Workflow for safe handling of 4-(Bromomethyl)heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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